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Compound of Interest

Compound Name: 2-Mercaptopropanol

Cat. No.: B1266664 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the use of 2-Mercaptopropanol, a flammable liquid and irritant. Adherence to

these protocols is critical for ensuring a safe laboratory environment and the integrity of your

research.

Immediate Safety and Hazard Information
2-Mercaptopropanol (C₃H₈OS) is a chemical compound that presents several hazards.[1] It is

classified as a flammable liquid and vapor.[1] The substance is harmful if swallowed and

causes skin and serious eye irritation.[1] It may also cause respiratory irritation.[1] Due to its

unpleasant odor, even at very low concentrations, it is often mistaken for a natural gas leak.[2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is required to minimize exposure and

ensure safety. The following table summarizes the recommended PPE for handling 2-
Mercaptopropanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1266664?utm_src=pdf-interest
https://www.benchchem.com/product/b1266664?utm_src=pdf-body
https://www.benchchem.com/product/b1266664?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Mercaptopropanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Mercaptopropanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Mercaptopropanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Mercaptopropanol
https://www.purdue.edu/ehps/rem/documents/sops/sop2-mercaptoethanol.docx
https://www.benchchem.com/product/b1266664?utm_src=pdf-body
https://www.benchchem.com/product/b1266664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Minimum Requirement
Recommended for Higher
Concentrations or Splash
Potential

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards.

A full-face shield worn over

chemical splash goggles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, butyl rubber, or

Viton®). Double gloving is

recommended.[2]

Heavy-duty, chemical-resistant

gloves. Regularly inspect for

tears or degradation.

Body Protection
Flame-resistant lab coat, fully

buttoned.[2]

Chemical-resistant apron or

coveralls worn over a flame-

resistant lab coat.

Respiratory Protection

All handling must be

conducted in a certified

chemical fume hood.[2]

For spill cleanup or if

engineering controls are

insufficient, a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges may be necessary.

Foot Protection
Closed-toe, chemical-resistant

shoes.[2]

Chemical-resistant boot covers

may be necessary in areas

with a high risk of spills.

Operational Plan: From Preparation to Disposal
A systematic approach to handling 2-Mercaptopropanol is crucial to mitigate risks at every

stage.

1. Preparation:

Training: All personnel must be trained on the hazards of 2-Mercaptopropanol and the

procedures outlined in this guide and the Safety Data Sheet (SDS).[2]
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Fume Hood: Ensure the chemical fume hood is certified and functioning properly, with a face

velocity between 80 – 125 feet per minute.[2]

Spill Kit: Have a spill kit readily available. The kit should contain absorbent materials suitable

for flammable liquids and a neutralizing agent like sodium bicarbonate.

Bleach Bath: Prepare a 1:1 bleach and water solution in a labeled, covered plastic container

within the fume hood for decontaminating glassware.[3]

PPE: Don all required personal protective equipment before handling the chemical.

2. Handling and Experimental Work:

Location: All handling of 2-Mercaptopropanol must be conducted inside a certified chemical

fume hood.[2]

Dispensing: Carefully dispense the required amount, avoiding splashes. Use appropriate

tools like a pipette with a bulb or a syringe.

Closed Systems: Whenever possible, use a closed or isolated reaction vessel setup, similar

to those used for air-sensitive reactions.[3]

Exhaust: All exhaust gas from the reaction should be passed through a bleach trap.[3]

3. Post-Experiment Decontamination:

Glassware: Immediately after use, place all contaminated glassware into the prepared

bleach bath to soak overnight (at least 14 hours).[3]

Equipment: Decontaminate any equipment that cannot be submerged in the bleach bath by

wiping it down with a bleach solution.

Work Surfaces: Thoroughly clean and decontaminate all work surfaces within the fume hood.

Disposal Plan
Proper disposal is a critical final step in the safe handling of 2-Mercaptopropanol.
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Unused Chemical: Dispose of any unused 2-Mercaptopropanol as hazardous waste

through your institution's environmental health and safety (EHS) office. Do not pour it down

the drain.

Contaminated Materials: All disposable items that have come into contact with the chemical

(e.g., gloves, absorbent pads, pipette tips) must be collected in a designated, labeled

hazardous waste container.[4] Due to the strong odor, it is recommended to double-bag

these materials in sealed plastic bags before placing them in the waste container.[4]

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be

collected as hazardous waste. Deface the label on the container before disposing of it

according to your institution's guidelines.

Bleach Solutions: Used bleach solutions for decontamination should be collected and

disposed of as hazardous waste.[4]
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Caption: Workflow for the safe handling of 2-Mercaptopropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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